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Aranciamycin: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Aranciamycin is a naturally occurring anthracycline antibiotic isolated from Streptomyces

species.[1] This document provides a detailed overview of its chemical structure,

physicochemical properties, and biological activities. It includes a summary of its discovery,

methods for its isolation and characterization, and an exploration of its potential as an

anticancer and antimicrobial agent. All quantitative data are presented in structured tables for

comparative analysis. Furthermore, this guide outlines detailed experimental protocols for key

biological assays and visualizes the proposed mechanisms of action through signaling pathway

and workflow diagrams.

Chemical Structure and Properties
Aranciamycin is a glycosidic anthracycline characterized by a tetracyclic aglycone linked to a

deoxy sugar moiety.

Chemical Structure
The chemical structure of Aranciamycin was elucidated through extensive spectroscopic

analysis, including UV-Vis, IR, NMR (¹H, ¹³C, COSY, HSQC, HMBC), and mass spectrometry.
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[2][3] The core structure consists of a naphthacenequinone chromophore, which is

characteristic of the anthracycline class of compounds.

IUPAC Name: (2S,3S,4R)-4-[(2S,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-methyloxan-2-

yl]oxy-2,5,7-trihydroxy-3-methoxy-2-methyl-3,4-dihydrotetracene-1,6,11-trione

CAS Number: 72389-06-1

Molecular Formula: C₂₇H₂₈O₁₂

Molecular Weight: 544.5 g/mol

Physicochemical Properties
A summary of the known physicochemical properties of Aranciamycin and its analogue

Aranciamycin A is presented in Table 1.

Table 1: Physicochemical Properties of Aranciamycin and Aranciamycin A

Property Aranciamycin Aranciamycin A Reference(s)

Appearance Orange-yellow solid Orange solid [4][5]

Solubility
Soluble in methanol,

DMSO

Soluble in methanol,

DMSO
[5]

UV-Vis λmax (nm) Not Reported 226, 260, 433 Not Reported

Purity Not Reported >95% by HPLC [5]

Long-term Storage Not Reported -20°C [5]

Isolation and Purification
Aranciamycin is a secondary metabolite produced by certain strains of Streptomyces, notably

Streptomyces echinatus.[4] The isolation and purification process is critical for obtaining a pure

compound for structural elucidation and biological testing.
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The general workflow for the isolation and purification of Aranciamycin from a Streptomyces

culture is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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